Cas no 1038842-67-9 (N1-butyl-5-methylbenzene-1,2-diamine)

N1-butyl-5-methylbenzene-1,2-diamine is a substituted aromatic diamine featuring a butyl group at the N1 position and a methyl group at the 5-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, dyes, and polymer precursors. Its structural features, including the electron-donating butyl and methyl substituents, enhance reactivity in electrophilic aromatic substitution and condensation reactions. The diamine functionality allows for applications in coordination chemistry and as a ligand for metal complexes. The compound exhibits moderate solubility in common organic solvents, facilitating its use in solution-phase reactions. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.

N1-butyl-5-methylbenzene-1,2-diamine structure

1038842-67-9 structure

Product Name:N1-butyl-5-methylbenzene-1,2-diamine

CAS No:1038842-67-9

MF:C₁₁H₁₈N₂

MW:178.274022579193

CID:5809596

PubChem ID:67371621

Update Time:2025-10-06

N1-butyl-5-methylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediamine, N2-butyl-4-methyl-
- N1-butyl-5-methylbenzene-1,2-diamine
- 1038842-67-9
- AKOS017531613
- SCHEMBL2344181
- EN300-1116074
- Inchi： 1S/C11H18N2/c1-3-4-7-13-11-8-9(2)5-6-10(11)12/h5-6,8,13H,3-4,7,12H2,1-2H3
- InChI Key： LYFBUGOEIAGUCV-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(C)C=C1NCCCC

Computed Properties

Exact Mass: 178.146998583g/mol
Monoisotopic Mass: 178.146998583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 38Å²

Experimental Properties

Density: 1.007±0.06 g/cm3(Predicted)
Boiling Point: 308.3±30.0 °C(Predicted)
pka: 6.35±0.10(Predicted)

N1-butyl-5-methylbenzene-1,2-diamine Pricemore >>

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